2-Chloro-3-methylnaphthoquinone
Cat. No. B8732230
M. Wt: 206.62 g/mol
InChI Key: WYIOQBYLZGEHCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05091558
Procedure details
A solution of 2-chloro-3-methyl-1,4-naphthoquinone (10.3 g) in tetrahydrofuran (100 mL) was treated dropwise with a solution of sodium methoxide (320 g) in tetrahydrofuran (25 mL) at room temperature. After stirring overnight, the mixture was evaporated, and the residue was taken up in ether. The organic layer was washed with brine, dried, filtered and evaporated. Chromatography over silica gel gave 2-methoxy-3methyl-1,4-naphthoquinone, m.p. 93°-94° C.
Name
sodium methoxide
Quantity
320 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:3](=[O:14])[C:4]2[C:9]([C:10](=[O:13])[C:11]=1[CH3:12])=[CH:8][CH:7]=[CH:6][CH:5]=2.[CH3:15][O-:16].[Na+]>O1CCCC1>[CH3:15][O:16][C:2]1[C:3](=[O:14])[C:4]2[C:9]([C:10](=[O:13])[C:11]=1[CH3:12])=[CH:8][CH:7]=[CH:6][CH:5]=2 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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10.3 g
|
|
Type
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reactant
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Smiles
|
ClC=1C(C2=CC=CC=C2C(C1C)=O)=O
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Name
|
sodium methoxide
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Quantity
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320 g
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Type
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reactant
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Smiles
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C[O-].[Na+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Stirring
|
Type
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CUSTOM
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Details
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After stirring overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
the mixture was evaporated
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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COC=1C(C2=CC=CC=C2C(C1C)=O)=O
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
